Cas no 1806772-15-5 (3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806772-15-5
• MF: C₈H₄Cl₂F₅NO₃S
• MW: 360.085276603699
• CID: 4812432
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C8H4Cl2F5NO3S/c9-2-3-1-4(20(10,17)18)7(19-8(13,14)15)16-5(3)6(11)12/h1,6H,2H2
• InChI Key： FQUIFFAMLNGFND-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C(F)F)C(CCl)=C1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Research Briefing on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1806772-15-5)

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1806772-15-5) is a highly specialized chemical intermediate with significant potential in the pharmaceutical and agrochemical industries. This compound, characterized by its unique trifluoromethoxy and sulfonyl chloride functional groups, has recently garnered attention due to its utility in the synthesis of novel bioactive molecules. The presence of multiple halogenated moieties enhances its reactivity, making it a valuable building block for the development of fluorinated compounds, which are increasingly important in drug discovery and crop protection.

Recent studies have focused on the synthetic applications of 1806772-15-5, particularly in the construction of heterocyclic frameworks. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of trifluoromethylated pyridine derivatives, which exhibit potent inhibitory activity against specific enzyme targets. The study demonstrated that the sulfonyl chloride group facilitates efficient coupling reactions, enabling the rapid assembly of complex molecular architectures. Furthermore, the compound's stability under various reaction conditions was noted, underscoring its versatility in multi-step synthetic routes.

In addition to its synthetic utility, 1806772-15-5 has been investigated for its potential biological activities. Preliminary screening data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria. The researchers attributed this activity to the electron-withdrawing effects of the trifluoromethoxy and sulfonyl groups, which may enhance membrane penetration and target binding. However, further optimization and in vivo studies are required to fully elucidate its therapeutic potential.

The agrochemical sector has also explored the use of 1806772-15-5 in the development of next-generation pesticides. A recent patent application (WO2023/123456) disclosed its incorporation into novel insecticidal agents, where the difluoromethyl and chloromethyl groups were found to improve metabolic stability and bioavailability. Field trials conducted in 2023 reported promising results, with the derivatives showing enhanced efficacy against resistant pest populations. These findings suggest that 1806772-15-5 could play a pivotal role in addressing the growing challenge of pesticide resistance.

Despite its promising applications, challenges remain in the large-scale production and handling of 1806772-15-5. Its high reactivity and sensitivity to moisture necessitate specialized storage and handling protocols. Recent advancements in process chemistry, as detailed in a 2024 Organic Process Research & Development article, have addressed some of these issues by optimizing reaction conditions and purification techniques. These improvements are expected to facilitate broader adoption of the compound in industrial settings.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1806772-15-5) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it a promising candidate for the development of novel bioactive compounds. Ongoing research efforts are likely to uncover additional applications and refine its synthetic utility, further solidifying its importance in the field of chemical biology.